Cas no 2228471-69-8 (4-bromo-2-(3-methylazetidin-3-yl)oxyphenol)

• Product Name: 4-bromo-2-(3-methylazetidin-3-yl)oxyphenol
• CAS No: 2228471-69-8
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 6536357
• PubChem ID: 165660104
• Update Time: 2025-10-29

4-bromo-2-(3-methylazetidin-3-yl)oxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(3-methylazetidin-3-yl)oxyphenol
• EN300-1924478
• 4-bromo-2-[(3-methylazetidin-3-yl)oxy]phenol
• 2228471-69-8

• Inchi： 1S/C10H12BrNO2/c1-10(5-12-6-10)14-9-4-7(11)2-3-8(9)13/h2-4,12-13H,5-6H2,1H3
• InChI Key： CHKPSKHHCFUBFV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC1(C)CNC1)O

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-bromo-2-(3-methylazetidin-3-yl)oxyphenol

Professional Introduction to Compound with CAS No. 2228471-69-8 and Product Name: 4-bromo-2-(3-methylazetidin-3-yl)oxyphenol

The compound with the CAS number 2228471-69-8 and the product name 4-bromo-2-(3-methylazetidin-3-yl)oxyphenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both bromine and azetidine moieties in its molecular structure suggests a versatile platform for further chemical modifications, making it a valuable candidate for synthetic exploration.

Recent studies have highlighted the importance of aromatic oxygen-containing heterocycles in the design of novel therapeutic agents. The phenolic moiety in 4-bromo-2-(3-methylazetidin-3-yl)oxyphenol contributes to its potential as an antioxidant and anti-inflammatory agent. The azetidine ring, on the other hand, introduces a cyclic amine structure that can interact with biological targets in a manner distinct from traditional linear amines. This combination of structural features makes the compound particularly interesting for investigating mechanisms of action in various disease models.

In the realm of drug discovery, the bromo substituent plays a crucial role in modulating reactivity and bioavailability. Brominated compounds are frequently employed in medicinal chemistry due to their ability to serve as handles for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The presence of this bromine atom in 4-bromo-2-(3-methylazetidin-3-yl)oxyphenol not only enhances its synthetic utility but also opens avenues for exploring its potential as a lead compound in the development of small-molecule drugs.

Current research trends indicate that bioconjugation strategies involving azetidine derivatives are becoming increasingly relevant. The azetidine ring in 4-bromo-2-(3-methylazetidin-3-yl)oxyphenol provides a stable yet flexible scaffold that can be modified to target specific biological pathways. For instance, modifications at the 3-position of the azetidine ring have been shown to influence binding affinity and selectivity when interacting with enzymes or receptors. This structural adaptability makes it an attractive scaffold for designing molecules with tailored pharmacological properties.

The phenolic oxygen in 4-bromo-2-(3-methylazetidin-3-yl)oxyphenol also contributes to its potential as a bioactive molecule. Phenols are well-known for their ability to participate in hydrogen bonding interactions, which are critical for binding to biological targets. Furthermore, the electron-withdrawing nature of the bromine atom can influence the electronic properties of the aromatic ring, thereby modulating reactivity and binding affinity. These features collectively make this compound a promising candidate for further investigation in medicinal chemistry.

Advances in computational chemistry have enabled more efficient screening and design of novel compounds like 4-bromo-2-(3-methylazetidin-3-yl)oxyphenol. Molecular modeling studies suggest that this compound may exhibit favorable interactions with various biological targets, including enzymes and receptors involved in inflammatory responses. These predictions are supported by experimental data from recent publications, which demonstrate the efficacy of similar aryl azetidine derivatives in modulating inflammatory pathways.

The synthesis of 4-bromo-2-(3-methylazetidin-3-yl)oxyphenol involves multi-step organic transformations that highlight its synthetic complexity and potential utility as an intermediate in drug development pipelines. Key synthetic steps include bromination of an aromatic precursor followed by nucleophilic substitution with a 3-methylazetidinyl Grignard reagent. Such synthetic strategies are well-established in organic chemistry but continue to evolve with advancements in catalytic systems and green chemistry principles.

The pharmacological potential of 4-bromo-2-(3-methylazetidin-3-yl)oxyphenol is further underscored by its structural similarity to known bioactive molecules. Comparative studies with related compounds have provided insights into its possible mechanisms of action, including interactions with cyclooxygenase (COX) enzymes and other inflammatory mediators. These findings align with current trends in drug discovery, where targeting inflammation is a key strategy for developing treatments for chronic diseases such as arthritis and cardiovascular disorders.

In conclusion, 4-bromo-2-(3-methylazetidin-3-yl)oxyphenol (CAS No. 2228471-69-8) represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential applications in drug development. Its combination of an aromatic phenolic moiety, a bromine substituent, and an azetidine ring provides a versatile platform for synthetic exploration and pharmacological investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play an increasingly important role in the discovery and development of novel therapeutic agents.